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Compound of Interest

Compound Name: Flagranone A

Cat. No.: B1247167

An In-depth Examination of the Sesquiterpenoid Flagranone A, its Physicochemical
Properties, Biological Activity, and Experimental Protocols.

Abstract

Flagranone A is a sesquiterpenoid natural product isolated from the nematophagous fungus
Duddingtonia flagrans. As a secondary metabolite, it has garnered interest for its potential
biological activities. This technical guide provides a comprehensive overview of Flagranone A,
including its chemical identity, physicochemical properties, and known biological functions.
Detailed experimental methodologies for its isolation and analysis, where available in public
literature, are presented to support further research and development. This document is
intended for researchers, scientists, and drug development professionals engaged in the study
of natural products and their therapeutic potential.

Introduction

Natural products remain a vital source of novel chemical scaffolds for drug discovery.
Sesquiterpenoids, a class of terpenes with a 15-carbon backbone, are known to exhibit a wide
array of biological activities. Flagranone A, a member of this class, was first identified from the
fungus Duddingtonia flagrans, a microorganism recognized for its ability to trap and consume
nematodes. This guide synthesizes the current knowledge on Flagranone A, with a focus on
its chemical characteristics and reported biological effects.
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Chemical Identity and Physicochemical Properties

Flagranone A is classified as a sesquiterpenoid. Its chemical structure, molecular formula, and
other key identifiers have been determined and are available through public chemical
databases. A summary of its physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Flagranone A

Property Value Source
Molecular Formula C26H3207 PubChem
Molecular Weight 456.5 g/mol PubChem

[6-[(2E,4E,6E)-1-acetyloxy-
3,7,11-trimethyldodeca-

IUPAC Name 2,4,6,10-tetraenyl]-2,5-dioxo-7-  PubChem
oxabicyclo[4.1.0]hept-3-en-3-

ylmethyl acetate

PubChem CID 10575770 PubChem

Biological Activity
Antimicrobial Activity

Flagranone A, along with its structurally related compounds Flagranone B and C, has been
reported to possess antimicrobial properties. These compounds were first isolated from
Duddingtonia flagrans and were noted for these effects[1][2]. In a specific strain of the fungus,
Duddingtonia flagrans IAH 1297, Flagranone A was identified as the primary secondary
metabolite[3][4].

Nematicidal Potential

While direct nematicidal activity of purified Flagranone A is not extensively documented in the
available literature, its origin from a nematode-trapping fungus suggests a potential role in the
fungus-nematode interaction. The broader genus Arthrobotrys, to which Duddingtonia is closely
related, is known to produce various secondary metabolites with nematicidal effects.
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Toxicological Assessment

In silico toxicological studies using Quantitative Structure-Activity Relationship (QSAR) models
have been conducted for Flagranone A. These computational predictions suggest that
Flagranone A is non-genotoxic[5].

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological testing of
Flagranone A are not readily available in the public domain at the time of this writing. The
primary reference by Andersson et al. (1999) would be the most likely source for this
information. However, a general workflow for the isolation of fungal secondary metabolites can
be conceptualized.

General Workflow for Fungal Metabolite Isolation

The isolation of secondary metabolites like Flagranone A from a fungal culture typically
involves a multi-step process. A generalized workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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